Methyl 3-amino-2-methylbutanoate;hydrochloride
Description
Methyl 3-amino-2-methylbutanoate hydrochloride is a chemical compound with the CAS Number: 89584-23-6 . It has a molecular weight of 167.64 . The IUPAC name for this compound is methyl valinate hydrochloride . It is stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The InChI code for Methyl 3-amino-2-methylbutanoate hydrochloride is1S/C6H13NO2.ClH/c1-4(5(2)7)6(8)9-3;/h4-5H,7H2,1-3H3;1H . This code provides a specific textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
Methyl 3-amino-2-methylbutanoate hydrochloride is an oil at room temperature . The salt data for this compound is Cl .Scientific Research Applications
Anticancer Drug Synthesis
Research into amino acetate functionalized Schiff base organotin(IV) complexes, which involve related chemical structures, highlights their potential in anticancer drug development. These complexes have demonstrated significant cytotoxicity against various human tumor cell lines, suggesting the role of similar compounds in creating effective cancer therapies (Basu Baul et al., 2009).
Atmospheric Science and Aerosol Analysis
Studies on 3-Methylbutane-1,2,3-tricarboxylic acid (3-MBTCA), an atmospheric oxidation product related to the chemical structure of Methyl 3-amino-2-methylbutanoate, show its significance in tracing atmospheric terpene secondary organic aerosol particles. This research is crucial for understanding the physicochemical properties of aerosols and their impact on climate change and air quality (Dette et al., 2014).
Biopolymer Degradation
Investigations into the direct degradation of poly[(R)-3-hydroxybutyric acid] to its constituent chemicals present an avenue for recycling and repurposing biopolymers. Such studies suggest that Methyl 3-amino-2-methylbutanoate hydrochloride could be involved in similar processes for creating sustainable materials from biodegradable polymers (Seebach et al., 2003).
Synthesis of Fluorinated Amino Acids
Research on the synthesis of valuable fluorinated amino acids from related compounds underscores the importance of such chemicals in developing novel pharmaceuticals and agrochemicals. Fluorinated compounds often exhibit enhanced biological activity and stability, making them desirable for drug development and agricultural applications (Pigza et al., 2009).
Wine Aroma Analysis
The chemical and sensory analysis of ethyl 2-hydroxy-3-methylbutanoate in wines, which shares a related structure, provides insights into the complex interplay of chemicals that contribute to the aroma and flavor profile of alcoholic beverages. Such studies are crucial for the food and beverage industry, focusing on quality control and product development (Gammacurta et al., 2018).
properties
IUPAC Name |
methyl 3-amino-2-methylbutanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-4(5(2)7)6(8)9-3;/h4-5H,7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITONPVVRBAKUBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)N)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89584-23-6 |
Source
|
| Record name | methyl 3-amino-2-methylbutanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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